Cas no 5775-77-9 (Hexanal, oxime, (E)-)

• Product Name: Hexanal, oxime, (E)-
• CAS No: 5775-77-9
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 344284
• Update Time: 2024-01-28

Hexanal, oxime, (E)- Chemical and Physical Properties

Names and Identifiers

• Hexanal, oxime, (E)-
• N-hexylidenehydroxylamine
• Hexanal, oxime, (1E)-

• Inchi： 1S/C6H13NO/c1-2-3-4-5-6-7-8/h6,8H,2-5H2,1H3/b7-6+
• InChI Key： YOIWSDLNGMVRLR-VOTSOKGWSA-N
• SMILES： C(=N/O)\CCCCC

Computed Properties

• Exact Mass: 115.09979
• Monoisotopic Mass: 115.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 61.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 32.6A^2

Experimental Properties

• PSA: 32.59
• LogP: 2.02670